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Compound of Interest

Compound Name: 3-Ethoxycyclohexene

Cat. No.: B15376129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the discovery and history of 3-
Ethoxycyclohexene, a notable cyclic ether. The document outlines the seminal synthesis,

experimental protocols, and key chemical data, offering a comprehensive resource for

researchers in organic chemistry and drug development.

Discovery and Early Synthesis
The first documented synthesis of 3-Ethoxycyclohexene is attributed to the pioneering work of

Hofmann and Damm in 1898. Their research, published in the esteemed journal Berichte der

Deutschen Chemischen Gesellschaft, detailed the preparation of this compound. Subsequent

work by chemists such as McCasland and Smith in 1950 further referenced this foundational

synthesis, solidifying its place in the historical record of organic chemistry.

The initial synthesis of 3-Ethoxycyclohexene was achieved through the reaction of

cyclohexene dibromide with sodium ethoxide. This reaction follows a nucleophilic substitution

and elimination pathway, leading to the formation of the target cyclic ether.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Ethoxycyclohexene is presented

below. This data is crucial for its application in further chemical synthesis and for understanding

its behavior in various experimental conditions.
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Property Value Reference

Molecular Formula C8H14O [1]

Molecular Weight 126.20 g/mol [1]

CAS Number 51122-94-2 [1]

IUPAC Name 3-ethoxycyclohexene [1]

Experimental Protocols
The following section details the experimental protocol for the synthesis of 3-
Ethoxycyclohexene, based on the analogous method described for 3-methoxycyclohexene

which was adapted from the original work of Hofmann and Damm.

Synthesis of 3-Ethoxycyclohexene from Cyclohexene
Dibromide
This protocol outlines the preparation of 3-Ethoxycyclohexene via the reaction of cyclohexene

dibromide with sodium ethoxide.

Materials:

Cyclohexene dibromide

Sodium metal

Absolute ethanol

Diethyl ether

Water

Procedure:

A solution of sodium ethoxide is prepared by dissolving sodium metal in absolute ethanol.

Crude cyclohexene dibromide is added to the sodium ethoxide solution.
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The mixture is refluxed for several hours to ensure the completion of the reaction.

Following reflux, the majority of the ethanol is removed by distillation.

The remaining residue is diluted with water.

The aqueous mixture is then repeatedly extracted with diethyl ether to isolate the crude 3-
Ethoxycyclohexene.

The combined ethereal extracts are dried over a suitable drying agent.

The final product is purified by distillation.

Reaction Pathway and Workflow
The synthesis of 3-Ethoxycyclohexene from cyclohexene dibromide involves a key reaction

pathway. The workflow for this synthesis, from reactants to the final purified product, is

illustrated below.
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Synthetic workflow for 3-Ethoxycyclohexene.
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The reaction proceeds via an E2 elimination mechanism, where the ethoxide ion acts as a

base, abstracting a proton, while the bromide ion is eliminated, leading to the formation of the

double bond in the cyclohexene ring.
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Reaction mechanism overview.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15376129?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15376129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

